1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(3-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-(4-fluorophenyl)-N-(3-methoxyphenyl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C25H23FN4O4S/c1-15-23-21(25(31)27-18-4-3-5-20(12-18)34-2)13-22(16-6-8-17(26)9-7-16)28-24(23)30(29-15)19-10-11-35(32,33)14-19/h3-9,12-13,19H,10-11,14H2,1-2H3,(H,27,31)
• InChI Key: OHHREBFENSHQKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)NC4=CC(=CC=C4)OC)C5CCS(=O)(=O)C5
• Molecular Formula: C25H23FN4O4S
• Molecular Weight: 494.5 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(3-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C25H23FN4O4S and its molecular weight is 494.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

The compound 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(3-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide, belongs to a class of compounds with complex structures involving pyrazolo[3,4-b]pyridine. These compounds have been studied for their interesting chemical properties and potential applications in scientific research. Quiroga et al. (1999) discussed the chemistry of similar compounds, highlighting their structural characteristics through NMR and X-ray diffraction studies (Quiroga et al., 1999).

Molecular Interaction and Binding Studies

Compounds with structures similar to the one have been used to study molecular interactions and binding properties. For instance, Shim et al. (2002) investigated the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor, providing insights into binding interactions and conformational analysis (Shim et al., 2002).

Cytotoxicity and Anticancer Potential

Research into the cytotoxicity and potential anticancer properties of pyrazolo[3,4-b]pyridine derivatives has been conducted. Hassan et al. (2014) synthesized derivatives and screened them for in vitro cytotoxic activity against cancer cells, demonstrating the potential use of these compounds in cancer research (Hassan et al., 2014).

Radiochemical Synthesis and Imaging Studies

Compounds in this class have also been explored in the context of radiochemical synthesis for imaging studies. Katoch-Rouse and Horti (2003) demonstrated the synthesis of radiolabeled compounds for studying cannabinoid receptors using positron emission tomography, showcasing the application in neurological research (Katoch-Rouse & Horti, 2003).

Enzyme Inhibition and Drug Development

The role of pyrazolo[3,4-b]pyridine derivatives in enzyme inhibition and drug development has been a subject of study. Schroeder et al. (2009) discovered that substituted derivatives were potent and selective Met kinase inhibitors, highlighting the potential of these compounds in developing new drugs (Schroeder et al., 2009).